Cas no 2580092-69-7 (rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid)

• Product Name: rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid
• CAS No: 2580092-69-7
• MF: C₂₂H₂₁NO₄
• MW: 363.406446218491
• CID: 6219920
• PubChem ID: 165889746
• Update Time: 2025-06-14

rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid
• 2580092-69-7
• EN300-6737655

• Inchi： 1S/C22H21NO4/c24-20(25)19-11-22(19)9-13(10-22)23-21(26)27-12-18-16-7-3-1-5-14(16)15-6-2-4-8-17(15)18/h1-8,13,18-19H,9-12H2,(H,23,26)(H,24,25)/t13?,19-,22?/m0/s1
• InChI Key： XDPXTEQLKZNHCE-FHEZXUBASA-N
• SMILES： OC([C@@H]1CC21CC(C2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O

Computed Properties

• Exact Mass: 363.14705815g/mol
• Monoisotopic Mass: 363.14705815g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 5
• Complexity: 591
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 75.6Ų

Additional information on rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid

Comprehensive Analysis of rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid (CAS No. 2580092-69-7)

The compound rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid (CAS No. 2580092-69-7) is a highly specialized chiral spirocyclic derivative with significant applications in pharmaceutical research and peptide synthesis. Its unique spiro[2.3]hexane core structure, combined with the Fmoc-protected amino group, makes it a valuable building block for drug discovery and bioconjugation. This article delves into its molecular properties, synthetic utility, and relevance to current trends in small-molecule therapeutics and peptide-based drug design.

In recent years, the demand for chiral intermediates like rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid has surged due to advancements in targeted drug delivery and precision medicine. Researchers frequently search for "Fmoc-protected spirocyclic compounds" or "CAS 2580092-69-7 applications," reflecting its growing importance. The compound's stereochemical complexity enables the development of conformationally restricted peptides, a hot topic in GPCR-targeted therapies and enzyme inhibition.

The Fmoc group in this molecule serves as a temporary protecting group for amines, a strategy widely adopted in solid-phase peptide synthesis (SPPS). This aligns with the industry's shift toward automated peptide manufacturing, a frequently searched term among biochemists. Additionally, the spiro[2.3]hexane scaffold introduces rigidity, a property leveraged in bioactive compound design to enhance binding affinity and metabolic stability—key concerns in oral drug development.

From a synthetic perspective, rac-(1R,3r,5S)-5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)spiro[2.3]hexane-1-carboxylic acid exemplifies the convergence of asymmetric synthesis and green chemistry. Queries like "sustainable chiral synthesis" or "spirocyclic carboxylic acid derivatives" highlight user interest in eco-friendly methodologies. The compound's carboxylic acid moiety further allows for diverse derivatization, catering to click chemistry applications—a trending area in bioconjugate vaccines and ADC (antibody-drug conjugate) development.

In conclusion, CAS No. 2580092-69-7 represents a versatile tool for modern medicinal chemistry, addressing critical needs in peptide therapeutics, structural biology, and drug formulation. Its alignment with trending topics like AI-driven molecular design and high-throughput screening ensures its continued relevance in both academic and industrial settings.